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Compound of Interest

Compound Name: Prometon-d3

Cat. No.: B12295415

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Prometon-d3 as a certified reference
material (CRM) against its non-deuterated counterpart and other related triazine herbicide
standards. The focus is on the certification process, data presentation from available
certificates of analysis, and the experimental protocols for their analytical determination. This
document is intended to assist researchers in selecting the appropriate reference materials for
their specific applications, ensuring accuracy and reliability in their analytical measurements.

Introduction to Certified Reference Materials

Certified Reference Materials are crucial for the quality assurance of analytical measurements.
They are used to calibrate instruments, validate analytical methods, and assess the
performance of laboratories. The certification of these materials, particularly under
internationally recognized standards like ISO 17034, provides confidence in their stated
property values, stability, and traceability.

Prometon-d3, a deuterated analog of the herbicide Prometon, is widely used as an internal
standard in analytical chemistry, especially in mass spectrometry-based methods. Its chemical
and physical properties are nearly identical to Prometon, but its increased mass allows for clear
differentiation in mass spectrometric analyses, making it an ideal tool for quantification and
minimizing matrix effects.
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Comparison of Prometon-d3 and Alternative
Reference Materials

The selection of a suitable reference material is a critical step in any analytical workflow. This
section compares Prometon-d3 with its non-deuterated form, Prometon, and another
deuterated triazine herbicide, Atrazine-d5, which is often used in similar analytical contexts.
The data presented is based on information from leading suppliers of certified reference

materials.

Table 1: Comparison of Certified Reference Material Specifications
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Feature Prometon-d3 Prometon Atrazine-d5
CAS Number 1219803-43-6 1610-18-0 163165-75-1
Molecular Formula C10H16D3NsO C10H19NsO CsHoDsCINs
Molecular Weight ~228.31 g/mol ~225.29 g/mol ~220.71 g/mol
) >98% (Chemical
_ _ 298% (Chemical _ _ _
Typical Purity >99% Purity), Isotopic Purity

Purity), 299 atom % D

often specified

Certified Value

Data not publicly
available without

Certificate of Analysis

99.8% + 0.5%
(Example from a

supplier CoA)

Data not publicly
available without

Certificate of Analysis

Uncertainty

Data not publicly
available without

Certificate of Analysis

* 0.5% (Example from

a supplier CoA)

Data not publicly
available without

Certificate of Analysis

Accreditation

ISO 17034 from major

suppliers

ISO 17034 from major

suppliers

ISO 17034 from major

suppliers

Available Formats

Neat, Solution

Neat, Solution

Neat, Solution

Primary Use

Internal Standard (LC-
MS/MS)

Calibration, Quality
Control

Internal Standard (LC-
MS/MS)

Key Suppliers

LGC Standards,
Sigma-Aldrich
(Merck), Toronto

Research Chemicals

AccuStandard, Sigma-
Aldrich (Merck), LGC
Standards

Sigma-Aldrich
(Merck), LGC
Standards, Cambridge

Isotope Laboratories

Note: Specific certified values and uncertainties are lot-specific and are provided on the

Certificate of Analysis which accompanies the product upon purchase. The data for Prometon

is based on an example Certificate of Analysis found during the literature search.

Certification of Reference Materials: The ISO 17034

Standard
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The certification of reference materials like Prometon-d3 by producers accredited to 1ISO
17034 ensures the highest level of quality and reliability.[1][2] This standard outlines the
general requirements for the competence of reference material producers and covers all
aspects of the production and certification process.

ISO 17034 Certification Workflow

The following diagram illustrates the key stages in the production and certification of a
reference material under ISO 17034.
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ISO 17034 Certification Workflow Diagram

Experimental Protocols for the Analysis of
Prometon
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The following section details a typical experimental protocol for the quantitative analysis of
Prometon in environmental samples using Prometon-d3 as an internal standard. This method
is based on common practices in analytical laboratories and information from various
application notes and research papers.[3][4][5][6]

Sample Preparation: Water Samples

o Sample Collection: Collect water samples in clean, amber glass bottles.

o Preservation: If necessary, preserve the samples by adding a suitable agent to prevent
microbial degradation and adjust the pH. For example, add ammonium acetate to a final
concentration of 20 mM.

 Fortification: For calibration standards and quality control samples, spike known volumes of
the water sample with the Prometon standard solution to achieve the desired concentrations.

 Internal Standard Addition: Add a known amount of the Prometon-d3 internal standard
solution to all samples, calibration standards, and blanks. A typical final concentration for the
internal standard is 5 ng/mL.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MSIMS) Analysis

Table 2: LC-MS/MS Method Parameters
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Parameter Value
High-Performance Liquid Chromatography
LC System (HPLC) or Ultra-High-Performance Liquid
Chromatography (UHPLC) system
C18 reverse-phase column (e.g., 100 x 2.1 mm,
Column

3 pum particle size)

Mobile Phase A

5 mM Ammonium Acetate in Water

Mobile Phase B

Methanol

Optimized for the separation of triazine

Gradient herbicides (specific gradient depends on the
exact column and system)

Flow Rate 400 pL/min

Injection Volume 10-100 pL

MS System

Triple Quadrupole Mass Spectrometer

lonization Mode

Electrospray lonization (ESI), Positive Mode

MRM Transitions

Prometon: Optimized precursor ion > product
ions (e.g., m/z 226 > 184, 142) Prometon-d3:
Optimized precursor ion > product ions (e.g.,
m/z 229 > 187, 145)

Collision Energy

Optimized for each transition

Data Analysis and Quantification

» Calibration Curve: Generate a calibration curve by plotting the ratio of the peak area of
Prometon to the peak area of Prometon-d3 against the concentration of the Prometon
calibration standards.

e Quantification: Determine the concentration of Prometon in the unknown samples by using
the linear regression equation from the calibration curve.
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Experimental Workflow Diagram

The following diagram illustrates the analytical workflow for the determination of Prometon in
water samples using Prometon-d3 as an internal standard.
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Workflow for Prometon Analysis

Conclusion

The certification of Prometon-d3 as a reference material under ISO 17034 provides a high
degree of confidence in its quality and reliability for use as an internal standard. While specific
guantitative data from Certificates of Analysis are proprietary to the suppliers and provided
upon purchase, the availability of these certified materials from accredited producers is a
testament to the rigorous quality control measures in place. When selecting a reference
material, researchers should consider not only the chemical and physical properties but also
the level of certification and the reputation of the supplier. The use of a certified, isotopically
labeled internal standard like Prometon-d3 is a best practice for achieving accurate and
reproducible results in the analysis of Prometon and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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